Cas no 1075739-45-5 (1H-Pyrazolo[3,4-d]pyrimidine-1-carboxylic acid, 2,3-dihydro-6-(methylthio)-3-oxo-2-(2-propen-1-yl)-, 1,1-dimethylethyl ester)

• Product Name: 1H-Pyrazolo[3,4-d]pyrimidine-1-carboxylic acid, 2,3-dihydro-6-(methylthio)-3-oxo-2-(2-propen-1-yl)-, 1,1-dimethylethyl ester
• CAS No: 1075739-45-5
• MF: C₁₄H₁₈N₄O₃S
• MW: 322.382721424103
• CID: 5672520
• Update Time: 2023-09-12

1H-Pyrazolo[3,4-d]pyrimidine-1-carboxylic acid, 2,3-dihydro-6-(methylthio)-3-oxo-2-(2-propen-1-yl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-d]pyrimidine-1-carboxylic acid, 2,3-dihydro-6-(methylthio)-3-oxo-2-(2-propen-1-yl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C14H18N4O3S/c1-6-7-17-11(19)9-8-15-12(22-5)16-10(9)18(17)13(20)21-14(2,3)4/h6,8H,1,7H2,2-5H3
• InChI Key： VSVNVTWQHGOLCM-UHFFFAOYSA-N
• SMILES： C1(SC)=NC=C2C(=O)N(CC=C)N(C(OC(C)(C)C)=O)C2=N1

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 452.8±47.0 °C(Predicted)
• pka: 1.81±0.20(Predicted)